Cas no 1114957-51-5 (3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine)

3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine structure

1114957-51-5 structure

Product Name:3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine

CAS No:1114957-51-5

MF:C₁₂H₁₂FN₃

MW:217.242185592651

MDL:MFCD09473366

CID:95235

PubChem ID:25247398

Update Time:2025-11-04

3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine
- 3-cyclopropyl-1-(4-fluorophenyl)pyrazole-5-ylamine
- 5-amino-3-cyclopropyl-1-(4-fluorophenyl)pyrazole
- ACN-C000587
- CTK7C0797
- SBB024772
- STK348649
- 1114957-51-5
- CS-0271433
- 5-cyclopropyl-2-(4-fluorophenyl)pyrazol-3-amine
- AKOS005167696
- DTXSID50649463
- EN300-231359
- MDL： MFCD09473366
- Inchi： 1S/C12H12FN3/c13-9-3-5-10(6-4-9)16-12(14)7-11(15-16)8-1-2-8/h3-8H,1-2,14H2
- InChI Key： UXTDYQOCRWENFL-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C(=CC(C2CC2)=N1)N

Computed Properties

Exact Mass: 217.10166
Monoisotopic Mass: 217.10152556g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.8Å²

Experimental Properties

Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 127 ºC
Solubility: Very slightly soluble (0.13 g/l) (25 º C),
PSA: 43.84

3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188503-5g	3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	1114957-51-5	95%	5g	$634	2021-08-05
Chemenu	CM188503-1g	3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	1114957-51-5	95%	1g	$244	2023-02-19
Alichem	A049005234-1g	3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	1114957-51-5	95%	1g	$400.00	2023-09-04
Enamine	EN300-231359-0.05g	3-cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	1114957-51-5	95%	0.05g	$486.0	2024-06-20
Enamine	EN300-231359-0.1g	3-cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	1114957-51-5	95%	0.1g	$509.0	2024-06-20
Enamine	EN300-231359-0.25g	3-cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	1114957-51-5	95%	0.25g	$532.0	2024-06-20
Enamine	EN300-231359-0.5g	3-cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	1114957-51-5	95%	0.5g	$555.0	2024-06-20
Enamine	EN300-231359-1.0g	3-cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	1114957-51-5	95%	1.0g	$579.0	2024-06-20
Enamine	EN300-231359-2.5g	3-cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	1114957-51-5	95%	2.5g	$1202.0	2024-06-20
Enamine	EN300-231359-5.0g	3-cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	1114957-51-5	95%	5.0g	$2361.0	2024-06-20

3-Cyclopropyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine Related Literature

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4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

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